1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine

• CAS: 2640896-23-5
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol
• SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• InChI: InChI=1S/C18H18FN5O/c1-13-12-24-17(20-13)7-6-16(21-24)18(25)23-10-8-22(9-11-23)15-4-2-14(19)3-5-15/h2-7,12H,8-11H2,1H3
• InChIKey: CIROZZYEUSVCGY-UHFFFAOYSA-N

1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine is a synthetic heterocyclic small molecule belonging to the 3,6-disubstituted-2-methylimidazo[1,2-b]pyridazine class. This scaffold is primarily known for its ability to inhibit lipid and protein kinases, including PI3K and mTOR, making it a relevant intermediate or tool compound in oncology-focused drug discovery programs.

1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine (CAS 2640896-23-5): Compound Class and Procurement Context

1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine is a synthetic heterocyclic small molecule belonging to the 3,6-disubstituted-2-methylimidazo[1,2-b]pyridazine class [1]. This scaffold is primarily known for its ability to inhibit lipid and protein kinases, including PI3K and mTOR, making it a relevant intermediate or tool compound in oncology-focused drug discovery programs [1]. The compound features a 4-fluorophenyl group linked via a piperazine carbonyl bridge at the 6-position and a methyl substituent at the 2-position of the imidazopyridazine core, resulting in a molecular formula of C₁₈H₁₈FN₅O and a molecular weight of 339.37 g/mol [2]. Its computed physicochemical properties include a predicted XLogP3 of 2.2 and a topological polar surface area of 53.7 Ų [2].

1 Kinase pathway inhibition study fit (PI3K/mTOR class)

2 Imidazopyridazine scaffold for oncology kinase SAR

3 Predicted CNS drug-likeness profile for brain penetrant research

• [1] US Patent Application US20090318410A1. Imidazopyridazines as Lipid Kinase Inhibitors. Filed June 23, 2009. View Source
• [2] Kuujia.com. CAS No. 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Accessed May 2026. View Source

Why 1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine Cannot Be Casually Substituted by Other Imidazopyridazine Derivatives

Within the imidazo[1,2-b]pyridazine class, even subtle changes to the substitution pattern can profoundly alter kinase selectivity profiles, cellular potency, and pharmacokinetic behavior. The 2-methyl group and the 6-carbonyl-piperazine-4-fluorophenyl motif define a specific pharmacophore that dictates binding interactions with the ATP-binding pocket of target kinases [1]. Replacing the 4-fluorophenyl group with a 2-methoxyphenyl or alkyl substituent, or altering the piperazine linker to a piperidine, can lead to a complete loss of activity against the intended target or introduce undesirable off-target inhibition [2]. Generic substitution without rigorous comparative data risks compromising the validity of structure-activity relationship (SAR) studies and wasting downstream resources on compounds with unverified biological profiles.

Aryl group substitution

Replacing 4-fluorophenyl with 2-methoxyphenyl or pyrimidine may redirect kinase target class, altering PI3K vs. c-Met pathway engagement.

Linker modification

Piperazine-to-piperidine change reduces H-bond acceptors and increases basicity, potentially shifting permeability and off-target binding profiles.

Scaffold mismatch

Phthalazine or quinazoline scaffolds exhibit distinct hinge-binding modes and broader kinase inhibition, limiting imidazopyridazine selectivity transfer.

• [1] Kusakabe, K. et al. Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. J. Med. Chem. 2015, 58, 1760-1775. View Source
• [2] US Patent Application US20090318410A1. Imidazopyridazines as Lipid Kinase Inhibitors. Filed June 23, 2009. View Source

Quantitative Differentiation Evidence for 1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine vs. Structural Analogs

Target Compound vs. 1-(2-Methoxyphenyl) Analog: Predicted Physicochemical and Permeability Differences

Although no direct head-to-head biological assay data are publicly available for these two compounds, computed property differences provide a basis for preliminary differentiation. The target compound (2640896-23-5) has a predicted XLogP3 of 2.2 [1]. Its 2-methoxyphenyl analog (CAS 2640945-85-1) has a predicted XLogP3 of 1.8 and a higher topological polar surface area (tPSA) due to the additional oxygen atom [2]. A difference in logP of ~0.4 units suggests the 4-fluorophenyl derivative will have moderately higher membrane permeability, which could translate into improved cellular uptake in certain assays, while the lower tPSA (53.7 vs. ~63 Ų) aligns more closely with CNS drug-like property guidelines.

Physicochemical comparison

Predicted

ΔXLogP3 ≈ 0.4
tPSA diff. ≈ 9.3 Ų

Supports CNS permeability differentiation context

Computed values; no direct assay data

Evidence Dimension	Predicted partition coefficient (XLogP3) and polar surface area
Target Compound Data	XLogP3 = 2.2; tPSA = 53.7 Ų
Comparator Or Baseline	1-(2-Methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine: XLogP3 = 1.8; tPSA = ~63 Ų
Quantified Difference	ΔXLogP3 ≈ 0.4; tPSA difference ≈ 9.3 Ų
Conditions	Predicted values using fragment-based computational methods

Why This Matters

For procurement decisions in CNS-targeted screening campaigns, the lower tPSA and higher logP of the 4-fluorophenyl compound suggest better passive blood-brain barrier penetration potential, which may justify its selection over the methoxyphenyl analog.

• [1] Kuujia.com. CAS No. 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Accessed May 2026. View Source
• [2] Kuujia.com. CAS No. 2640945-85-1: 1-(2-Methoxyphenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Accessed May 2026. View Source

Target Compound vs. 2-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine: Kinase Target Class Differentiation

Patent literature indicates that compounds within the 2-methylimidazo[1,2-b]pyridazine-6-carbonyl-piperazine class can be directed toward distinct kinase targets depending on the terminal aryl/heteroaryl group. The target compound, featuring a 4-fluorophenyl group, falls within the general scope of PI3K/mTOR inhibitors described in US20090318410 [1]. In contrast, the analog bearing a terminal pyrimidine (CAS 2640866-85-7) is associated with c-Met tyrosine kinase inhibition, as described in US8822468B2 . This difference in reported target class (lipid kinase vs. receptor tyrosine kinase) implies divergent downstream applications: PI3K pathway inhibitors are relevant for immunology and oncology programs, while c-Met inhibitors are pursued specifically for metastatic and resistant cancers.

Kinase target class

Class-level

PI3K/mTOR (target)
vs. c-Met (pyrimidine analog)

Divergent kinase family context from patent claims

No direct comparative enzyme data

Evidence Dimension	Reported primary kinase target class from patent disclosures
Target Compound Data	PI3K/mTOR (lipid kinase) inhibitor class, per US20090318410
Comparator Or Baseline	2-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine (CAS 2640866-85-7): c-Met (receptor tyrosine kinase) inhibitor class, per US8822468B2
Quantified Difference	Qualitative difference in target kinase family
Conditions	Inferred from patent family claims; no direct comparative enzyme assay data available

Why This Matters

A research group studying the PI3K-AKT-mTOR axis should procure the 4-fluorophenyl derivative rather than the pyrimidine analog, as the latter is documented for a different kinase target, reducing the risk of irrelevant screening results.

• [1] US Patent Application US20090318410A1. Imidazopyridazines as Lipid Kinase Inhibitors. Filed June 23, 2009. View Source

Target Compound vs. 1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}piperidine: Linker Basicity and Hydrogen Bonding Profile

The target compound features a piperazine ring with a predicted pKa of 5.71 ± 0.30 for the tertiary amine [1]. Replacement of the piperazine with a piperidine linker (CAS not identified; generic 1-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperidine) eliminates the second nitrogen, reducing the number of hydrogen bond acceptors from 5 to 4 and removing a potential protonation site. At physiological pH (7.4), the piperazine moiety in the target compound is largely unprotonated (pKa < 7.4), which reduces basicity-driven off-target binding compared to analogs with more basic amines. This distinction can influence both solubility-pH profiles and interactions with acidic residues in kinase binding pockets.

Linker basicity

Predicted

pKa ~5.7 (piperazine) vs. ~9 (piperidine); HBA 5 vs. 4

Basicity and permeability context; reduced hERG binding risk at pH 7.4

Computed pKa; experimental verification needed

Evidence Dimension	Hydrogen bond acceptor count and predicted basicity
Target Compound Data	HBA = 5; pKa (piperazine N) = 5.71 ± 0.30
Comparator Or Baseline	1-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}piperidine: HBA = 4; pKa (piperidine N) ≈ 8.7-9.3
Quantified Difference	ΔHBA = 1; pKa difference ≈ 3-3.6 log units
Conditions	Predicted pKa values using computational methods

Why This Matters

Lower basicity of the piperazine linker in the target compound can improve membrane permeability at physiological pH and reduce hERG channel binding risk, making it a more suitable choice for cellular assays where basicity-driven toxicity is a concern.

• [1] Kuujia.com. CAS No. 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Accessed May 2026. View Source

Class-Level Evidence: Imidazo[1,2-b]pyridazine Scaffold vs. Phthalazine and Quinazoline Kinase Inhibitor Scaffolds

Imidazo[1,2-b]pyridazine-based kinase inhibitors are differentiated from earlier phthalazine (e.g., vatalanib) and quinazoline (e.g., gefitinib) scaffolds by their distinct hinge-binding motifs. The imidazo[1,2-b]pyridazine core forms a unique bidentate hydrogen bond interaction with the kinase hinge region, which has been exploited to achieve high selectivity for Mps1 (TTK) over a panel of 192 kinases, as demonstrated with compound 27f (cellular Mps1 IC₅₀ = 0.70 nM) [1]. While this specific data point is for an optimized analog rather than the target compound, it establishes that the imidazo[1,2-b]pyridazine scaffold can achieve selectivity profiles unattainable by phthalazine or quinazoline cores, which are generally more promiscuous.

Scaffold selectivity

Class-level

Mps1 IC₅₀ 0.70 nM for analog; selectivity over 192 kinases (KINOMEscan)

Imidazopyridazine scaffold selectivity context; not direct compound data

Optimized analog 27f; results may differ for target compound

Evidence Dimension	Kinase selectivity (number of off-target kinases inhibited) and cellular potency
Target Compound Data	No direct selectivity data available; belongs to imidazo[1,2-b]pyridazine class
Comparator Or Baseline	Phthalazine-based VEGFR inhibitors (e.g., vatalanib): typically inhibit multiple kinases across VEGFR, PDGFR, c-Kit families. Quinazoline-based EGFR inhibitors (e.g., gefitinib): known for EGFR family selectivity but with clinically relevant off-targets.
Quantified Difference	Class-level selectivity for Mps1 over 192 kinases reported for optimized analog 27f; not directly transferable to target compound
Conditions	Kinase panel profiling (DiscoveRx KINOMEscan) reported in J. Med. Chem. 2015

Why This Matters

This scaffold-level differentiation justifies selecting an imidazo[1,2-b]pyridazine-based compound over phthalazine or quinazoline alternatives when the research objective requires a starting point with potentially narrower kinase selectivity, reducing the confounding effects of polypharmacology in target validation studies.

• [1] Kusakabe, K. et al. Discovery of imidazo[1,2-b]pyridazine derivatives: selective and orally available Mps1 (TTK) kinase inhibitors exhibiting remarkable antiproliferative activity. J. Med. Chem. 2015, 58, 1760-1775. View Source

Recommended Procurement Application Scenarios for 1-(4-Fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine

PI3K/mTOR Pathway Inhibitor Screening in Oncology Drug Discovery

Researchers initiating a high-throughput screen against the PI3K-AKT-mTOR axis should procure this compound as a privileged starting point. The structural features align with the 3,6-disubstituted-2-methylimidazo[1,2-b]pyridazine scaffold claimed in US20090318410 for lipid kinase inhibition, making it a suitable chemotype for developing PI3Kα or mTOR-selective probes [1]. Its predicted moderate lipophilicity (XLogP3 = 2.2) and relatively low polar surface area (53.7 Ų) support oral bioavailability optimization potential according to Lipinski and Veber guidelines [2].

Kinase Selectivity Profiling with a Focus on Mps1 (TTK)

For laboratories studying mitotic checkpoint kinases, this compound can serve as an entry point into the imidazo[1,2-b]pyridazine series. While the target compound itself lacks published Mps1 IC₅₀ data, close analogs in the same scaffold class have demonstrated remarkable selectivity for Mps1 over 192 kinases [1]. Procuring the 4-fluorophenyl derivative allows SAR exploration around the piperazine N-aryl substituent, enabling the identification of key determinants for Mps1 selectivity and cellular potency.

Structure-Activity Relationship (SAR) Studies on Piperazine-Linked Kinase Inhibitors

This compound is ideally suited for SAR campaigns comparing the influence of terminal aryl groups on kinase inhibition. Its 4-fluorophenyl substituent offers distinct electronic and steric properties compared to analogs with 2-methoxyphenyl, 2,3-dimethylphenyl, or pyrimidine terminals [1]. The piperazine linker provides an additional site for salt formation or derivatization, and its predicted pKa of 5.71 suggests that at physiological pH, the linker remains largely neutral, reducing hERG-related cardiotoxicity risks [2].

CNS-Penetrant Kinase Inhibitor Lead Generation

With a calculated tPSA of 53.7 Ų and XLogP3 of 2.2, this compound meets key physicochemical criteria for blood-brain barrier penetration (tPSA < 90 Ų, logP 1-4), positioning it as a candidate for CNS-targeted kinase inhibitor programs [1]. Compared to the 2-methoxyphenyl analog (tPSA ~63 Ų), the 4-fluorophenyl derivative has a more favorable CNS MPO profile, making it the preferred choice for programs targeting glioblastoma or brain-metastatic cancers where CNS exposure is required.

Application

Selection Property

Validation Focus

PI3K/mTOR pathway screening

Privileged imidazopyridazine chemotype

PI3K/mTOR target engagement assays

Mps1 (TTK) selectivity profiling

Scaffold for kinase hinge-binding exploration

Kinase selectivity panel (e.g., KINOMEscan)

Piperazine-linked kinase SAR

Linker basicity and H-bond profile

SAR around N-aryl substituent; pKa verification

CNS kinase lead generation

Predicted CNS drug-likeness profile

BBB permeability and CNS exposure models

• [1] Kuujia.com. CAS No. 2640896-23-5: 1-(4-fluorophenyl)-4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazine. Accessed May 2026. View Source
• [2] US Patent Application US20090318410A1. Imidazopyridazines as Lipid Kinase Inhibitors. Filed June 23, 2009. View Source